Cas no 695199-01-0 (4(3H)-Quinazolinone,3-ethyl-7-nitro-(9CI))

4(3H)-Quinazolinone,3-ethyl-7-nitro-(9CI) structure
695199-01-0 structure
Product Name:4(3H)-Quinazolinone,3-ethyl-7-nitro-(9CI)
CAS No:695199-01-0
MF:C10H9N3O3
MW:219.196761846542
CID:973836
PubChem ID:715154
Update Time:2025-04-19

4(3H)-Quinazolinone,3-ethyl-7-nitro-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone,3-ethyl-7-nitro-(9CI)
    • 3-Ethyl-7-nitro-4(3H)-quinazolinone
    • 3-ethyl-7-nitro-3,4-dihydroquinazolin-4-one
    • SR-01000294136
    • 695199-01-0
    • SDCCGMLS-0065031.P001
    • 3-ethyl-7-nitroquinazolin-4(3H)-one
    • AKOS001727084
    • SR-01000294136-1
    • STK229338
    • Inchi: 1S/C10H9N3O3/c1-2-12-6-11-9-5-7(13(15)16)3-4-8(9)10(12)14/h3-6H,2H2,1H3
    • InChI Key: DIEGXPOLRSWFLD-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(=CC=2N=CN1CC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 219.06447
  • Monoisotopic Mass: 219.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • PSA: 75.81
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